Cas no 221177-95-3 (4(3H)-Pyrimidinone,2-amino-6-(hydroxymethyl)-5-methyl-)

• Product Name: 4(3H)-Pyrimidinone,2-amino-6-(hydroxymethyl)-5-methyl-
• CAS No: 221177-95-3
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 244175
• PubChem ID: 136247301
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-amino-6-(hydroxymethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-amino-6-(hydroxymethyl)-5-methyl-
• 4(1H)-Pyrimidinone,2-amino-6-(hydroxymethyl)-5-methyl- (9CI)
• 221177-95-3
• 2-Amino-6-(hydroxymethyl)-5-methylpyrimidin-4(1H)-one

• Inchi： 1S/C6H9N3O2/c1-3-4(2-10)8-6(7)9-5(3)11/h10H,2H2,1H3,(H3,7,8,9,11)
• InChI Key： ODJUQRVRSGKMOB-UHFFFAOYSA-N
• SMILES： OCC1=C(C)C(NC(N)=N1)=O

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7A^2
• XLogP3: -1.8

Experimental Properties

• PSA: 87.71